1,2-Cyclononadiene

• Molecular Formula: C9H14
• Molecular Weight: 122.21 g/mol
• InChI: InChI=1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1,5H,2,4,6-9H2
• InChI Key: YHGPUHUSTRYSIC-UHFFFAOYSA-N
• SMILES: C1CCCC=C=CCC1
• synonyms: 1,2-Cyclononadiene
• CAS No.: 1123-11-1

Description

1,2-Cyclononadiene (CND) is a cyclic hydrocarbon with a unique structure that has attracted attention from the scientific community due to its potential applications in various fields. CND is a nine-membered ring system with two double bonds, making it an important intermediate in organic synthesis.

Mechanism of Action

The mechanism of action of 1,2-Cyclononadiene is not well understood, but it is believed to act as a dienophile in the Diels-Alder reaction. This compound can also undergo electrocyclization to form various products, depending on the reaction conditions.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of this compound. However, it has been reported that this compound can inhibit the growth of cancer cells and induce apoptosis. This compound has also been reported to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1,2-Cyclononadiene in lab experiments include its unique structure, which allows for the synthesis of various compounds, and its potential applications in drug discovery and material science. The limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research and application of 1,2-Cyclononadiene. One potential direction is the development of new synthetic methods for the preparation of this compound and its derivatives. Another direction is the investigation of the mechanism of action of this compound and its potential applications in drug discovery and material science. Additionally, the use of this compound in the synthesis of carbon nanotubes and graphene could be further explored.

Synthesis Methods

1,2-Cyclononadiene can be synthesized through various methods, including the Diels-Alder reaction, the Birch reduction, and the electrocyclization of enynes. The Diels-Alder reaction is the most commonly used method for the synthesis of this compound. This reaction involves the reaction of a diene and a dienophile to form a cyclic compound. The Birch reduction is another method that involves the reduction of an aromatic compound with sodium metal and liquid ammonia. The electrocyclization of enynes is a third method that involves the reaction of an enyne with a metal catalyst under high temperature and pressure.

Scientific Research Applications

1,2-Cyclononadiene has been used in various scientific research applications, such as in the synthesis of natural products, drug discovery, and material science. This compound has been used as an intermediate in the synthesis of various natural products, including the anti-cancer compound, (-)-doliculide. This compound has also been used in drug discovery as a potential scaffold for the development of new drugs. In material science, this compound has been used as a precursor for the synthesis of carbon nanotubes and graphene.